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Compound of Interest

Compound Name: AA29504

Cat. No.: B1662351

For Researchers, Scientists, and Drug Development Professionals

Introduction

AA29504 is a positive allosteric modulator (PAM) of y-aminobutyric acid type A (GABAA)
receptors, exhibiting a more pronounced effect on d-subunit containing extrasynaptic receptors.
[1][2] As a close analog of the KCNQ potassium channel opener retigabine, AA29504 has
demonstrated anxiolytic-like effects and an impact on motor coordination in preclinical rodent
models.[1][3] These properties make it a valuable research tool for investigating the role of
GABAergic signaling in various physiological and pathological processes.

This document provides detailed application notes and protocols for the preparation and in vivo
administration of AA29504 in rodents, along with methodologies for assessing its
pharmacological effects on anxiety and motor coordination.
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Property Value Reference

[2-amino-4-(2,4,6-
Chemical Name trimethylbenzylamino)-phenyl]-  [1]

carbamic acid ethyl ester

Molecular Formula C19H25N302 [4]
Molecular Weight 327.42 g/mol [4]
CAS Number 945828-50-2 [4]

. i MedChemExpress Product
Solubility Soluble in DMSO )
Information

Mechanism of Action & Signaling Pathway

AA29504 acts as a positive allosteric modulator of GABAA receptors, which are ligand-gated
ion channels permeable to chloride ions (Cl~). The binding of GABA to its receptor is enhanced
by AA29504, leading to an increased influx of Cl~ into the neuron. This hyperpolarizes the cell,
making it less likely to fire an action potential, thus resulting in neuronal inhibition. AA29504 is
proposed to bind to an allosteric site at the transmembrane B*/a~ interface of the GABAA
receptor.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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